Cas no 2227833-05-6 ((2S)-4-(3-methylthiophen-2-yl)butan-2-ol)

(2S)-4-(3-methylthiophen-2-yl)butan-2-ol is a chiral organic compound featuring a thiophene moiety with a methyl substituent at the 3-position and a butan-2-ol chain. The (2S)-configuration ensures stereochemical specificity, making it valuable in asymmetric synthesis and pharmaceutical applications. Its thiophene ring contributes to electron-rich properties, enhancing reactivity in cross-coupling reactions or as a building block for heterocyclic frameworks. The hydroxyl group allows for further functionalization, while the methyl group on the thiophene ring may influence regioselectivity in derivatization. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and structural versatility. High purity and well-defined stereochemistry ensure reproducibility in research applications.

(2S)-4-(3-methylthiophen-2-yl)butan-2-ol structure

2227833-05-6 structure

Product Name:(2S)-4-(3-methylthiophen-2-yl)butan-2-ol

CAS No:2227833-05-6

MF:C₉H₁₄OS

MW:170.271861553192

CID:5784973

PubChem ID:165655873

Update Time:2025-10-13

(2S)-4-(3-methylthiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2S)-4-(3-methylthiophen-2-yl)butan-2-ol
- EN300-1812660
- 2227833-05-6
- Inchi： 1S/C9H14OS/c1-7-5-6-11-9(7)4-3-8(2)10/h5-6,8,10H,3-4H2,1-2H3/t8-/m0/s1
- InChI Key： JVFWKWMSTLLUGZ-QMMMGPOBSA-N
- SMILES： S1C=CC(C)=C1CC[C@H](C)O

Computed Properties

Exact Mass: 170.07653624g/mol
Monoisotopic Mass: 170.07653624g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 48.5Å²

(2S)-4-(3-methylthiophen-2-yl)butan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1812660-0.05g	(2S)-4-(3-methylthiophen-2-yl)butan-2-ol	2227833-05-6	0.05g	$732.0	2023-09-19
Enamine	EN300-1812660-0.1g	(2S)-4-(3-methylthiophen-2-yl)butan-2-ol	2227833-05-6	0.1g	$767.0	2023-09-19
Enamine	EN300-1812660-0.25g	(2S)-4-(3-methylthiophen-2-yl)butan-2-ol	2227833-05-6	0.25g	$801.0	2023-09-19
Enamine	EN300-1812660-0.5g	(2S)-4-(3-methylthiophen-2-yl)butan-2-ol	2227833-05-6	0.5g	$836.0	2023-09-19
Enamine	EN300-1812660-1.0g	(2S)-4-(3-methylthiophen-2-yl)butan-2-ol	2227833-05-6	1g	$1844.0	2023-06-02
Enamine	EN300-1812660-2.5g	(2S)-4-(3-methylthiophen-2-yl)butan-2-ol	2227833-05-6	2.5g	$1707.0	2023-09-19
Enamine	EN300-1812660-5.0g	(2S)-4-(3-methylthiophen-2-yl)butan-2-ol	2227833-05-6	5g	$5345.0	2023-06-02
Enamine	EN300-1812660-10.0g	(2S)-4-(3-methylthiophen-2-yl)butan-2-ol	2227833-05-6	10g	$7927.0	2023-06-02
Enamine	EN300-1812660-1g	(2S)-4-(3-methylthiophen-2-yl)butan-2-ol	2227833-05-6	1g	$871.0	2023-09-19
Enamine	EN300-1812660-5g	(2S)-4-(3-methylthiophen-2-yl)butan-2-ol	2227833-05-6	5g	$2525.0	2023-09-19